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Compound of Interest

Compound Name:
Indirubin-3'-monoxime-5-sulphonic

acid

Cat. No.: B1496731 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Indirubin-3'-monoxime-5-sulphonic acid, a compound

utilized in various research applications. Due to conflicting safety data, a cautious approach is

recommended, treating this chemical as hazardous waste to minimize potential environmental

and health impacts.

Safety Data Summary
While some sources suggest Indirubin-3'-monoxime-5-sulphonic acid is not classified as a

hazardous substance, data for structurally similar compounds indicate potential risks, including

aquatic toxicity. Therefore, it is prudent to adhere to the safety precautions and disposal

methods outlined below.
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Property Value

Chemical Name Indirubin-3'-monoxime-5-sulphonic acid

CAS Number 331467-05-1[1][2]

Molecular Formula C₁₆H₁₁N₃O₅S[1][2]

Molecular Weight 357.34 g/mol [1][2]

Physical State Solid[1]

Storage Class 11 - Combustible Solids[1]

Water Hazard Class WGK 1 (slightly hazardous for water)[1]

Hazard Statement

A safety data sheet for the similar compound

Indirubin-3′-oxime indicates it is harmful if

swallowed and very toxic to aquatic life with

long-lasting effects.

Disposal Consideration

Based on the potential for aquatic toxicity, this

compound should be disposed of at an

approved waste disposal plant.

Detailed Disposal Protocol
The following protocol provides a clear, step-by-step methodology for the safe disposal of

Indirubin-3'-monoxime-5-sulphonic acid.

Principle: To ensure safety and environmental protection, Indirubin-3'-monoxime-5-sulphonic
acid and any materials contaminated with it must be treated as hazardous waste. Disposal

should be managed through a licensed and approved chemical waste disposal service.

Required Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Designated, non-reactive, and clearly labeled hazardous waste containers (separate for solid

and liquid waste) with secure lids.
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Institutional waste tracking forms or manifests.

Procedure:

Don Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a laboratory coat, and chemical-resistant gloves, before handling the chemical.

Segregate Waste Streams:

Solid Waste: All solid forms of Indirubin-3'-monoxime-5-sulphonic acid, along with

contaminated items such as weighing papers, disposable spatulas, and empty stock

containers, should be collected in a designated hazardous solid waste container.

Liquid Waste: Any solutions containing Indirubin-3'-monoxime-5-sulphonic acid should

be collected in a separate, designated hazardous liquid waste container. Do not mix with

other waste streams unless their compatibility has been verified. As a sulphonic acid

derivative, it should not be mixed with bases or other reactive chemicals.

Label Waste Containers: All waste containers must be clearly labeled with "Hazardous

Waste," the full chemical name "Indirubin-3'-monoxime-5-sulphonic acid," an estimation

of the quantity, and the date of accumulation.

Store Waste Securely: Seal the waste containers tightly and store them in a designated,

well-ventilated, and secure hazardous waste accumulation area. Ensure that the containers

are stored away from any incompatible materials.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for

the collection and disposal of the waste. Provide them with a complete and accurate

description of the waste. Under no circumstances should this chemical be disposed of down

the drain or in the regular trash.

Decontaminate Work Surfaces: After handling and packaging the waste, thoroughly

decontaminate all work surfaces and equipment that may have come into contact with the

chemical. Use an appropriate solvent, such as 70% ethanol, and dispose of the cleaning

materials as solid hazardous waste.
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Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of Indirubin-3'-
monoxime-5-sulphonic acid.

Disposal Workflow for Indirubin-3'-monoxime-5-sulphonic acid

Start: Need to dispose of
Indirubin-3'-monoxime-5-sulphonic acid

Wear appropriate PPE:
Safety goggles, lab coat, gloves

Assess the form of the waste

Solid Waste:
Collect in a labeled

hazardous solid waste container

Solid

Liquid Waste:
Collect in a labeled

hazardous liquid waste container

Liquid

Store sealed waste container
in a designated secure area

Arrange for pickup by
licensed hazardous waste disposal service

End: Waste properly disposed
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Caption: Disposal workflow for Indirubin-3'-monoxime-5-sulphonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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